Cas no 1226455-97-5 (N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1226455-97-5
• MF: C₁₈H₁₆N₄O₄
• MW: 352.344043731689
• CID: 5394046
• Update Time: 2025-07-19

N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzodioxol-5-ylmethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
• N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H16N4O4/c1-24-14-5-3-13(4-6-14)22-10-15(20-21-22)18(23)19-9-12-2-7-16-17(8-12)26-11-25-16/h2-8,10H,9,11H2,1H3,(H,19,23)
• InChI Key： FPMNKRRSWIXKFJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C=C(C(NCC2=CC=C3OCOC3=C2)=O)N=N1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.47±0.46(Predicted)

Additional information on N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No: 1226455-97-5)

N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1226455-97-5, represents a unique molecular structure that combines elements of benzodioxole and triazole moieties, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound is characterized by the presence of a benzodioxole ring system linked to a methyl group, which is further connected to a 1-(4-methoxyphenyl)-1H-1,2,3-triazole core. The benzodioxole moiety, also known as a tetrahydroisoquinoline scaffold, is well-documented for its pharmacological properties and has been extensively studied for its potential applications in treating various neurological and cardiovascular disorders. The triazole ring, on the other hand, is known for its stability and ability to act as a bioisostere for other heterocyclic structures, enhancing the overall bioavailability and pharmacokinetic profile of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The combination of the benzodioxole and triazole functionalities in N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide makes it an intriguing subject for further investigation. This compound has shown promise in preclinical studies as a potential inhibitor of certain enzymes and receptors involved in inflammatory and infectious diseases.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The benzodioxole ring can engage in hydrophobic interactions with lipid rafts and membranes, while the triazole moiety can form hydrogen bonds with polar residues in protein active sites. This dual interaction capability suggests that N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide may exhibit broad-spectrum activity against a variety of pathogens and disease-causing agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Molecular docking studies have indicated that N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide can effectively bind to several key targets associated with neurological disorders. These include enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are implicated in conditions like depression and arthritis.

The 4-methoxyphenyl group in the compound's structure also plays a crucial role in modulating its pharmacological properties. This aromatic ring can engage in π-stacking interactions with other aromatic residues in biological targets, thereby enhancing binding affinity. Additionally, the methoxy group provides a site for metabolic modification by enzymes such as cytochrome P450 (CYP), which can influence the compound's bioavailability and duration of action.

Current research is focused on optimizing the synthesis of N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide to improve its pharmacokinetic profile. Strategies such as structural modifications and prodrug design are being explored to enhance solubility, reduce toxicity, and improve absorption rates. These efforts are critical for translating preclinical findings into effective therapeutic agents that can be safely administered to patients.

The benzodioxole moiety has been extensively studied for its role in modulating neurotransmitter systems. In particular, derivatives of tetrahydroisoquinoline have shown promise in treating conditions such as Parkinson's disease and depression. The triazole ring adds another layer of complexity by providing a scaffold for further functionalization. This allows researchers to fine-tune the properties of the compound to target specific disease pathways more effectively.

In conclusion, N-[(2H-1,3-benzodioxol-5-yl)methyl]-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide represents a fascinating compound with significant potential in pharmaceutical applications. Its unique molecular structure combines elements that are known to interact favorably with biological targets involved in various diseases. As research continues to uncover new therapeutic strategies and synthetic methodologies，this compound is poised to play an important role in the development of next-generation drugs.